Cas no 67792-82-9 (2-(1H-Imidazol-2-yl)benzoic acid)

2-(1H-Imidazol-2-yl)benzoic acid is a heterocyclic compound featuring a benzoic acid moiety linked to an imidazole ring. This structure imparts unique chemical properties, making it valuable in pharmaceutical and organic synthesis applications. The compound serves as a versatile intermediate in the development of bioactive molecules, particularly in medicinal chemistry, where its imidazole core can act as a ligand or pharmacophore. Its dual functionality—carboxylic acid and imidazole groups—enables diverse reactivity, including metal coordination and participation in condensation reactions. The product is characterized by high purity and stability, ensuring reliable performance in research and industrial processes. Its synthesis and applications are well-documented, underscoring its utility in advanced chemical development.
2-(1H-Imidazol-2-yl)benzoic acid structure
67792-82-9 structure
Product Name:2-(1H-Imidazol-2-yl)benzoic acid
CAS No:67792-82-9
MF:C10H8N2O2
MW:188.182722091675
MDL:MFCD08668828
CID:502374
PubChem ID:16767379
Update Time:2025-06-07

2-(1H-Imidazol-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-Imidazol-2-yl)benzoic acid
    • Benzoicacid, 2-(1H-imidazol-2-yl)-
    • C10H8N2O2
    • 2-(1H-imidazol-2-yl)benzoic acid(SALTDATA: FREE)
    • SCHEMBL297622
    • Benzoicacid,2-(1H-imidazol-2-yl)-
    • CS-0454844
    • EN300-260879
    • MFCD08668828
    • FUEMPHNPKCZCQE-UHFFFAOYSA-N
    • FT-0679012
    • AKOS005171262
    • 2-(2-Carboxyphenyl)imidazole
    • CHEMBL556097
    • 2-(1H-Imidazol-2-yl)benzoic acid, AldrichCPR
    • 2-imidazolylbenzoic acid
    • LS-01630
    • 67792-82-9
    • 2-(1H-imidazol-2-yl)benzoicacid
    • DTXSID90587976
    • Z1198180422
    • A867190
    • 2-(1h-imidazol-2-yl)-benzoic acid
    • ALBB-004340
    • DA-03702
    • STK503121
    • MDL: MFCD08668828
    • Inchi: 1S/C10H8N2O2/c13-10(14)8-4-2-1-3-7(8)9-11-5-6-12-9/h1-6H,(H,11,12)(H,13,14)
    • InChI Key: FUEMPHNPKCZCQE-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1C1=NC=CN1)=O

Computed Properties

  • Exact Mass: 188.05900
  • Monoisotopic Mass: 188.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • Density: 1.356
  • Melting Point: Not available
  • Boiling Point: 477.242°C at 760 mmHg
  • Flash Point: 242.428°C
  • Refractive Index: 1.645
  • PSA: 65.98000
  • LogP: 1.77490
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-(1H-Imidazol-2-yl)benzoic acid Security Information

  • Signal Word:warning
  • Hazard Statement: H303+H313+H333
  • Warning Statement: P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number:NONH for all modes of transport
  • Safety Instruction: H303+H313+H333
  • HazardClass:IRRITANT
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(1H-Imidazol-2-yl)benzoic acid Pricemore >>

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